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Compound of Interest

Compound Name: D-ALANINE (3-13C)

Cat. No.: B1580361 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This document provides essential, immediate

safety and logistical information for D-ALANINE (3-13C), a stable isotope-labeled amino acid.

Personal Protective Equipment (PPE)
When handling D-ALANINE (3-13C), appropriate personal protective equipment must be worn

to minimize exposure and ensure personal safety. The required PPE may vary depending on

the specific handling procedure. Below is a summary of recommended PPE.
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Operation/Sce
nario

Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Routine

Weighing and

Handling of

Small Quantities

(in a well-

ventilated area)

Safety glasses

with side

shields[1]

Nitrile gloves[2]
Laboratory

coat[2]

Not generally

required

Preparing

Solutions and

Dilutions

Chemical safety

goggles[1]
Nitrile gloves[2]

Laboratory

coat[2]

Recommended if

not in a fume

hood

Handling Large

Quantities or

Generating Dust

Chemical safety

goggles[1]
Nitrile gloves[2]

Impervious

clothing/apron[1]

Suitable

respirator (e.g.,

N95)[1]

Cleaning Spills
Chemical safety

goggles[1]

Heavy-duty nitrile

or rubber gloves

Impervious

clothing/apron[1]

Suitable

respirator[1]

Emergency

Situations (e.g.,

large spill, fire)

Chemical safety

goggles and face

shield[2]

Chemical-

resistant gloves

Full protective

suit

Self-contained

breathing

apparatus[3]

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name, CAS number, and other identifiers on the label match the order.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents[3].

2. Weighing and Preparation of Solutions:
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Perform all weighing and solution preparation in a designated area, such as a chemical fume

hood or a well-ventilated laboratory bench.

To avoid generating dust, handle the solid material carefully.

Use appropriate tools (e.g., spatula, weigh paper) and clean them thoroughly after use.

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

3. Experimental Use:

Handle all solutions containing D-ALANINE (3-13C) with the same precautions as the solid

material.

Avoid contact with skin and eyes. In case of contact, rinse the affected area immediately with

plenty of water[1].

Do not eat, drink, or smoke in the laboratory.

4. Spill Management:

In the event of a small spill, carefully sweep up the solid material and place it in a sealed

container for disposal.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Ventilate the area of the spill.

For large spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
All waste containing D-ALANINE (3-13C) must be disposed of in accordance with local, state,

and federal regulations.

Solid Waste: Collect solid waste, including contaminated consumables (e.g., weigh paper,

gloves), in a clearly labeled, sealed container.
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Liquid Waste: Collect liquid waste in a separate, clearly labeled, and sealed container. Do

not mix with other chemical waste unless it is known to be compatible.

Container Disposal: Empty containers should be rinsed thoroughly with a suitable solvent.

The rinsate should be collected as liquid waste. Dispose of the clean container according to

institutional guidelines.

Some safety data sheets indicate that D-ALANINE (3-13C) is very toxic to aquatic life with

long-lasting effects[1]. Therefore, it is crucial to prevent the release of this compound into the

environment.

Experimental Workflow
The following diagram illustrates the general workflow for the safe handling of D-ALANINE (3-
13C) from receipt to disposal.
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Caption: Workflow for Safe Handling of D-ALANINE (3-13C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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